Cas no 1354021-08-1 (Methyl 2-(4-bromopyridin-2-yl)acetate)

• Product Name: Methyl 2-(4-bromopyridin-2-yl)acetate
• CAS No: 1354021-08-1
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• MDL: MFCD21025848
• CID: 2156215
• PubChem ID: 84071108
• Update Time: 2024-11-02

Methyl 2-(4-bromopyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4-bromopyridin-2-yl)acetate
• URIFFMIHLPERQQ-UHFFFAOYSA-N
• FCH1607132
• AX8324436
• SY038450
• methyl2-(4-bromopyridin-2-yl)acetate
• A905166
• 1354021-08-1
• Methyl 2-(4-bromo-2-pyridyl)acetate
• AKOS023833068
• CS-0140617
• MFCD21025848
• AS-63041
• SCHEMBL15709888
• DB-255177

• MDL： MFCD21025848
• Inchi： 1S/C8H8BrNO2/c1-12-8(11)5-7-4-6(9)2-3-10-7/h2-4H,5H2,1H3
• InChI Key： URIFFMIHLPERQQ-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1)CC(=O)OC

Computed Properties

• Exact Mass: 228.97384g/mol
• Monoisotopic Mass: 228.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 1.4